3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;bromide
• InChI: InChI=1S/C20H19N2O2S.BrH/c1-2-5-16(6-3-1)22-14-17(21-9-4-12-25-20(21)22)15-7-8-18-19(13-15)24-11-10-23-18;/h1-3,5-8,13-14H,4,9-12H2;1H/q+1;/p-1
• InChI Key: NNYUEWZNYTWGPX-UHFFFAOYSA-M
• Canonical SMILES: C1C[N+]2=C(N(C=C2C3=CC4=C(C=C3)OCCO4)C5=CC=CC=C5)SC1.[Br-]
• Molecular Formula: C20H19BrN2O2S
• Molecular Weight: 431.3 g/mol
• CAS No.: 475158-15-7

Description

The compound is a complex organic molecule that contains several functional groups, including a dihydrobenzo[b][1,4]dioxin ring, a phenyl ring, and an imidazo[2,1-b][1,3]thiazin ring. The presence of these functional groups suggests that the compound could have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Without specific information, it’s difficult to predict the exact reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined experimentally or predicted based on the compound’s structure.

Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

Research by Ilyasov et al. (2020) explores the ABTS/PP decolorization assay, a method used to evaluate antioxidant capacity, emphasizing the importance of understanding reaction pathways for accurate antioxidant capacity assessment. This research highlights the complexity of assessing antioxidant activities in compounds potentially related to the query compound, suggesting a framework for evaluating similar structures' antioxidant properties (Ilyasov et al., 2020).

Therapeutic Versatility of Related Structures

Shareef et al. (2019) provide a comprehensive review of the pharmacological activities of imidazo[2,1-b]thiazole derivatives, underscoring their versatility and potential in developing new therapeutic agents. This work outlines the broad spectrum of pharmacological activities exhibited by compounds within this structural family, suggesting potential research directions for the compound and its derivatives (Shareef et al., 2019).

Environmental and Health Assessment of Related Brominated Compounds

Research by Mennear and Lee (1994) on polybrominated dibenzo-p-dioxins and dibenzofurans (PBDDs and PBDFs) discusses the environmental occurrence, production during combustion, and associated health effects of these brominated compounds. This review may provide context for the environmental and toxicological considerations relevant to the synthesis and use of the query compound, especially given its bromide component (Mennear & Lee, 1994).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to assess the safety and hazards of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, structure, and properties in more detail. It could also involve exploring its potential applications, such as in medicine or materials science.

Mechanism of Action

Target of action

The compound contains a benzodioxin moiety, which is found in many biologically active compounds. Compounds containing this moiety have been identified as anti-hepatotoxic , anti-inflammatory , anti-helmintic, anti-arthritic, and antioxidant . Therefore, it’s possible that “3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenyl-5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide” might interact with similar targets.

Pharmacokinetics

Sulfonamides, a class of compounds that this molecule belongs to, are generally well absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces .